![molecular formula C21H25BrN2O4 B247722 1-(3-Bromo-4-methoxybenzyl)-4-(2,3-dimethoxybenzoyl)piperazine](/img/structure/B247722.png)
1-(3-Bromo-4-methoxybenzyl)-4-(2,3-dimethoxybenzoyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-Bromo-4-methoxybenzyl)-4-(2,3-dimethoxybenzoyl)piperazine, also known as BDP, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BDP is a piperazine-based compound that has been synthesized through a multistep process.
Mechanism of Action
1-(3-Bromo-4-methoxybenzyl)-4-(2,3-dimethoxybenzoyl)piperazine has been found to exert its therapeutic effects through multiple mechanisms of action. It has been shown to inhibit the activity of various enzymes involved in cancer cell proliferation. This compound has also been found to reduce inflammation by inhibiting the production of inflammatory cytokines. This compound has been shown to modulate the activity of neurotransmitters in the brain, which may explain its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects
This compound has been found to exhibit potent anti-cancer activity by inducing apoptosis in cancer cells. It has also been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. This compound has been studied for its potential effects on the central nervous system, and it has been found to modulate the activity of neurotransmitters in the brain.
Advantages and Limitations for Lab Experiments
1-(3-Bromo-4-methoxybenzyl)-4-(2,3-dimethoxybenzoyl)piperazine has several advantages for lab experiments, including its high purity and yield. This compound has also been found to exhibit potent anti-cancer and anti-inflammatory activity, which makes it a promising compound for further research. However, there are some limitations to using this compound in lab experiments. This compound is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential therapeutic applications.
Future Directions
There are several future directions for research on 1-(3-Bromo-4-methoxybenzyl)-4-(2,3-dimethoxybenzoyl)piperazine. One potential area of research is the development of this compound-based drugs for the treatment of cancer and inflammation. Another area of research is the potential use of this compound in the treatment of neurological disorders. Further research is also needed to fully understand the mechanism of action of this compound and its potential advantages and limitations for lab experiments.
Conclusion
This compound is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized through a multistep process and has been studied for its potential use in the treatment of cancer, inflammation, and neurological disorders. This compound has been found to exhibit potent anti-cancer and anti-inflammatory activity and has several advantages for lab experiments. However, more research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Synthesis Methods
The synthesis of 1-(3-Bromo-4-methoxybenzyl)-4-(2,3-dimethoxybenzoyl)piperazine involves a multistep process that starts with the reaction of 3-bromo-4-methoxybenzyl chloride with piperazine. This reaction leads to the formation of 3-bromo-4-methoxybenzylpiperazine, which is then reacted with 2,3-dimethoxybenzoyl chloride to produce this compound. The synthesis of this compound has been optimized to yield high purity and yield.
Scientific Research Applications
1-(3-Bromo-4-methoxybenzyl)-4-(2,3-dimethoxybenzoyl)piperazine has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. This compound has been found to exhibit potent anti-cancer activity against various cancer cell lines. It has also been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. This compound has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
Molecular Formula |
C21H25BrN2O4 |
---|---|
Molecular Weight |
449.3 g/mol |
IUPAC Name |
[4-[(3-bromo-4-methoxyphenyl)methyl]piperazin-1-yl]-(2,3-dimethoxyphenyl)methanone |
InChI |
InChI=1S/C21H25BrN2O4/c1-26-18-8-7-15(13-17(18)22)14-23-9-11-24(12-10-23)21(25)16-5-4-6-19(27-2)20(16)28-3/h4-8,13H,9-12,14H2,1-3H3 |
InChI Key |
YQCBMTCKIPSQDA-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)CN2CCN(CC2)C(=O)C3=C(C(=CC=C3)OC)OC)Br |
Canonical SMILES |
COC1=C(C=C(C=C1)CN2CCN(CC2)C(=O)C3=C(C(=CC=C3)OC)OC)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.